Cas no 1361784-05-5 (3-(2,3-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile)

• Product Name: 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile
• CAS No: 1361784-05-5
• MF: C₁₃H₈Cl₂N₂O
• MW: 279.121420860291
• CID: 4919256
• Update Time: 2025-10-30

3-(2,3-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C13H8Cl2N2O/c14-11-3-1-2-9(12(11)15)10-5-4-8(6-7-16)17-13(10)18/h1-5H,6H2,(H,17,18)
• InChI Key： UJKAQNYVMBGSMH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC=C(CC#N)NC1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 461
• XLogP3: 2.8
• Topological Polar Surface Area: 52.9

Additional information on 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile

Professional Introduction to 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile (CAS No. 1361784-05-5)

3-(2,3-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1361784-05-5, belongs to a class of heterocyclic aromatic molecules that exhibit a unique combination of structural and functional properties. Its molecular structure, featuring a pyridine core substituted with chlorophenyl and hydroxypyridine groups, makes it a promising candidate for various biochemical applications.

The compound's significance lies in its potential as a building block for more complex pharmaceutical entities. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets. In recent years, the interest in such multifunctional molecules has surged due to their ability to interact with multiple biological pathways simultaneously, a strategy that is increasingly recognized as a key approach in drug discovery.

Recent studies have highlighted the compound's role in the development of novel therapeutic agents. For instance, researchers have been exploring its potential as an intermediate in synthesizing kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The pyridine ring in 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile provides a suitable scaffold for designing molecules that can selectively inhibit aberrant signaling pathways associated with these conditions.

The 2-hydroxypyridine moiety is particularly noteworthy for its ability to form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. This feature has been leveraged in the design of molecules that target enzymes involved in metabolic disorders. Additionally, the 6-acetonitrile group introduces a polar moiety that improves solubility and bioavailability, crucial factors for the development of effective pharmaceuticals.

In the realm of medicinal chemistry, the dichlorophenyl group serves as a versatile handle for further functionalization. It can be readily modified through cross-coupling reactions, allowing chemists to introduce additional pharmacophores or tags for diagnostic purposes. This adaptability has made 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile a valuable tool in synthetic chemistry labs worldwide.

The compound's potential extends beyond oncology and metabolism research. Emerging evidence suggests its utility in addressing neurodegenerative diseases by modulating neurotransmitter receptors. The precise arrangement of substituents on the pyridine ring can be fine-tuned to interact with specific protein targets, offering a pathway to develop treatments for conditions such as Alzheimer's and Parkinson's disease.

From an industrial perspective, the synthesis of 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile presents both challenges and opportunities. While the availability of starting materials and established synthetic routes contribute to its accessibility, optimizing yield and purity remains a focus area for process chemists. Advances in green chemistry principles have also prompted researchers to explore more sustainable synthetic methodologies for this compound.

The growing body of research on this molecule underscores its importance as a pharmacological scaffold. Collaborative efforts between academia and industry are driving innovation in its application across multiple therapeutic domains. As our understanding of biological systems continues to evolve, compounds like 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile will play an increasingly pivotal role in shaping the future of medicine.

In conclusion, 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile (CAS No. 1361784-05-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer unparalleled flexibility for drug design, making it indispensable for researchers striving to develop innovative therapeutic solutions. As scientific exploration progresses, this compound is poised to contribute substantially to breakthroughs in human health and disease treatment.